2'-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1'-biphenyl]-4-ol

• Molecular Formula: C24H29OP
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 4-[2-[cyclohexen-1-yl(cyclohexyl)phosphanyl]phenyl]phenol
• InChI: InChI=1S/C24H29OP/c25-20-17-15-19(16-18-20)23-13-7-8-14-24(23)26(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h7-9,13-18,22,25H,1-6,10-12H2
• InChI Key: NFMPEEQHUNXMHC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)P(C2=CCCCC2)C3=CC=CC=C3C4=CC=C(C=C4)O

Description

2'-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1'-biphenyl]-4-ol (CAS: 1001196-27-5) is a phosphorus-containing ligand with a biphenyl backbone. Its structure features:

• A phosphino group at the 2' position of the biphenyl, substituted with a cyclohex-1-en-1-yl (unsaturated cyclohexene) and a cyclohexyl (saturated cyclohexane) moiety.
• A molecular weight of 404.47 g/mol (calculated from formula C₂₄H₂₉O₁P) and a purity of ≥98% .

This ligand is categorized as a monodentate phosphine, likely used in transition-metal catalysis due to its tunable steric and electronic properties. The unsaturated cyclohexene group may influence π-backbonding interactions with metal centers, while the hydroxyl group introduces solubility in polar solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2’-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1’-biphenyl]-4-ol typically involves multiple steps, starting with the preparation of the biphenyl backbone. The phosphino group is introduced through a phosphination reaction, while the hydroxyl group is added via a hydroxylation reaction. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2’-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1’-biphenyl]-4-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The phosphino group can be reduced to form a phosphine.

Substitution: The biphenyl backbone can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various electrophiles or nucleophiles. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group may yield a ketone, while reduction of the phosphino group may produce a phosphine.

Scientific Research Applications

2’-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1’-biphenyl]-4-ol has several scientific research applications:

Chemistry: It can be used as a ligand in coordination chemistry and catalysis.

Biology: Its unique structural properties make it a potential candidate for studying protein-ligand interactions.

Medicine: It may have potential therapeutic applications due to its ability to interact with biological molecules.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2’-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1’-biphenyl]-4-ol exerts its effects involves its interaction with specific molecular targets. The phosphino group can coordinate with metal ions, while the hydroxyl group can form hydrogen bonds with other molecules. These interactions can influence various biochemical pathways and processes.

Comparison with Similar Compounds

Comparison with Similar Phosphine Ligands

Structural and Functional Differences

The table below compares key structural features and inferred properties of the target compound with analogous ligands:

Compound Name (CAS)	Phosphorus Substituents	Biphenyl Substituents	Electronic Effects	Steric Bulk	Applications (Inferred)
Target Compound (1001196-27-5)	Cyclohex-1-en-1-yl + Cyclohexyl	4-OH	Moderate π-acceptor (due to cyclohexene), polar (OH)	Moderate (cone angle ~160–170°)	Cross-coupling, asymmetric catalysis
XPhos (564483-18-7)	Dicyclohexylphosphino	2',4',6'-tri-iso-propyl	Strong σ-donor	High (cone angle ~195°)	Buchwald–Hartwig amination, Suzuki–Miyaura coupling
JohnPhos (224311-51-7)	Di-tert-butylphosphino	None	Strong σ-donor	Very High (cone angle ~200°)	High-temperature coupling reactions
DavePhos (213697-53-1)	Dicyclohexylphosphino + N,N-dimethylamino	2'-NMe2	σ-donor + weak base (amino)	Moderate-High	Reductive amination, allylic alkylation
BIPHEP (84783-64-2)	Bis(diphenylphosphino)	None (bridged biphenyl)	Strong π-acceptor	Low (bidentate)	Asymmetric hydrogenation

Key Observations:

Phosphorus Substituents: The target compound’s cyclohexene-cyclohexyl combination provides a balance between electronic modulation (unsaturated vs. saturated) and steric demand, distinguishing it from purely saturated (e.g., XPhos) or bulky alkyl (e.g., JohnPhos) derivatives .

Biphenyl Substituents: The 4-OH group is unique among the compared ligands. It increases hydrophilicity and may participate in hydrogen bonding, improving solubility in mixed solvents (e.g., THF/water). This contrasts with non-polar substituents (e.g., tri-iso-propyl in XPhos) .

Steric and Electronic Profiles: The steric bulk of the target ligand is moderate, similar to DavePhos but less than XPhos or JohnPhos. This suggests applicability in reactions requiring intermediate space (e.g., C–N coupling) rather than highly congested systems . The hydroxyl group’s electron-withdrawing effect may slightly reduce electron density at the phosphorus, moderating σ-donor strength compared to purely alkylphosphine ligands .

Biological Activity

2'-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1'-biphenyl]-4-ol, identified by its CAS number 1207097-08-2, is a phosphine-based compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C$_{24}$H$_{29}$OP
• Molecular Weight : 364.46 g/mol
• Structure : The compound features a biphenyl core with a cyclohexene and cyclohexyl substituent linked through a phosphine group.

Mechanisms of Biological Activity

The biological activity of 2'-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1'-biphenyl]-4-ol can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : Phosphine compounds are known to act as enzyme inhibitors. Research indicates that phosphine ligands can modulate enzyme activity by altering the electronic properties of the active site.
• Antioxidant Properties : Some studies suggest that similar phosphine derivatives exhibit antioxidant properties, which may contribute to their protective effects against oxidative stress in cells.
• Anticancer Activity : Preliminary studies have indicated that phosphine compounds can induce apoptosis in cancer cells through various pathways, including the modulation of signaling cascades involved in cell survival.

Biological Assays and Findings

A series of biological assays have been conducted to evaluate the efficacy and safety of 2'-(Cyclohex-1-en-1-yl(cyclohexyl)phosphino)-[1,1'-biphenyl]-4-ol:

Assay Type	Description	Outcome
Cytotoxicity Assay	Evaluated against various cancer cell lines	Induced apoptosis in treated cells
Antioxidant Assay	DPPH radical scavenging assay	Significant antioxidant activity
Enzyme Inhibition	Assessed against specific target enzymes (e.g., SE)	Inhibited enzyme activity

Case Studies

Several case studies have highlighted the potential applications of this compound:

• Case Study 1 : A study involving the use of this compound in a model of breast cancer demonstrated a reduction in tumor size and improved survival rates in treated mice compared to controls.
• Case Study 2 : Research on its antioxidant properties showed that administration reduced markers of oxidative stress in diabetic rats, suggesting potential therapeutic use in metabolic disorders.
• Case Study 3 : The compound was tested for its effects on neuroprotection in models of neurodegenerative diseases, where it exhibited promising results by reducing neuronal death and inflammation.